Cas no 1332531-20-0 (6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride)

6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride is a specialized chemical intermediate primarily used in pharmaceutical and organic synthesis. Its quinoline-pyridine hybrid structure offers versatility as a building block for complex heterocyclic compounds. The presence of both carbonyl chloride and hydrochloride functional groups enhances its reactivity, facilitating efficient acylation and other nucleophilic substitution reactions. This compound is particularly valued for its stability under controlled conditions and high purity, making it suitable for precision applications in drug development and material science. Its well-defined molecular architecture allows for predictable reactivity, aiding in the synthesis of targeted bioactive molecules or advanced materials.
6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride structure
1332531-20-0 structure
Product Name:6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride
CAS No:1332531-20-0
MF:C17H14Cl2N2O
MW:333.21186208725
MDL:MFCD18205921
CID:4695142
Update Time:2025-06-08

6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-ethyl-2-(pyridin-2-yl)quinoline-4-carbonyl chloride hydrochloride
    • 6-ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride
    • 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl chloride hydrochloride (HCl)
    • 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride
    • MDL: MFCD18205921
    • Inchi: 1S/C17H13ClN2O.ClH/c1-2-11-6-7-14-12(9-11)13(17(18)21)10-16(20-14)15-5-3-4-8-19-15;/h3-10H,2H2,1H3;1H
    • InChI Key: PDIYMLWLWCVGHC-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C2C=CC=CN=2)N=C2C=CC(CC)=CC2=1)=O.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 376
  • Topological Polar Surface Area: 42.8

6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride Pricemore >>

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Additional information on 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride

Research Brief on 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride (CAS: 1332531-20-0)

6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride (CAS: 1332531-20-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its quinoline and pyridine moieties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

The structural features of 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride make it a versatile building block for medicinal chemistry. The presence of the carbonyl chloride group allows for facile derivatization, enabling the introduction of diverse functional groups to modulate biological activity. Recent research has focused on optimizing synthetic routes to improve the yield and purity of this compound, as well as exploring its reactivity in coupling reactions to generate novel drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride as a precursor for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited nanomolar affinity for EGFR mutants associated with non-small cell lung cancer (NSCLC). The findings underscore the compound's potential in addressing drug-resistant forms of cancer, a critical challenge in oncology.

Another notable application of 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride is its role in the development of anti-inflammatory agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel quinoline-based compounds using this intermediate, which showed significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These results suggest its utility in designing next-generation anti-inflammatory drugs with improved efficacy and safety profiles.

From a synthetic chemistry perspective, recent advancements have focused on green chemistry approaches to produce 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride with minimal environmental impact. A 2023 paper in Green Chemistry detailed a solvent-free catalytic method that reduced waste generation and improved scalability. Such innovations are critical for sustainable pharmaceutical manufacturing.

In conclusion, 6-Ethyl-2-pyridin-2-ylquinoline-4-carbonyl Chloride Hydrochloride (CAS: 1332531-20-0) represents a valuable tool in modern drug discovery. Its applications span oncology, immunology, and beyond, with ongoing research continually uncovering new possibilities. Future studies may explore its use in combination therapies or as a scaffold for targeting emerging disease pathways.

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